N-[(2S)-4-amino-1-[[(2S,3R)-1-[[(2S)-4-amino-1-oxo-1-[[(3S,6S,9S,12S,15R,18S,21S)-6,9,18-tris(2-aminoethyl)-3-[(1R)-1-hydroxyethyl]-12,15-bis(2-methylpropyl)-2,5,8,11,14,17,20-heptaoxo-1,4,7,10,13,16,19-heptazacyclotricos-21-yl]amino]butan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-1-oxobutan-2-yl]-6-methylheptanamide;(6S)-N-[(2S)-4-amino-1-[[(2S,3R)-1-[[(2S)-4-amino-1-oxo-1-[[(3S,6S,9S,12S,15R,18S,21S)-6,9,18-tris(2-aminoethyl)-3-[(1R)-1-hydroxyethyl]-12,15-bis(2-methylpropyl)-2,5,8,11,14,17,20-heptaoxo-1,4,7,10,13,16,19-heptazacyclotricos-21-yl]amino]butan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-1-oxobutan-2-yl]-6-methyloctanamide

• Molecular Formula: C105H198N32O26
• Molecular Weight: 2324.9 g/mol
• IUPAC Name: N-[(2S)-4-amino-1-[[(2S,3R)-1-[[(2S)-4-amino-1-oxo-1-[[(3S,6S,9S,12S,15R,18S,21S)-6,9,18-tris(2-aminoethyl)-3-[(1R)-1-hydroxyethyl]-12,15-bis(2-methylpropyl)-2,5,8,11,14,17,20-heptaoxo-1,4,7,10,13,16,19-heptazacyclotricos-21-yl]amino]butan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-1-oxobutan-2-yl]-6-methylheptanamide;(6S)-N-[(2S)-4-amino-1-[[(2S,3R)-1-[[(2S)-4-amino-1-oxo-1-[[(3S,6S,9S,12S,15R,18S,21S)-6,9,18-tris(2-aminoethyl)-3-[(1R)-1-hydroxyethyl]-12,15-bis(2-methylpropyl)-2,5,8,11,14,17,20-heptaoxo-1,4,7,10,13,16,19-heptazacyclotricos-21-yl]amino]butan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-1-oxobutan-2-yl]-6-methyloctanamide
• InChI: InChI=1S/C53H100N16O13.C52H98N16O13/c1-9-30(6)12-10-11-13-41(72)60-33(14-20-54)48(77)69-43(32(8)71)53(82)65-36(17-23-57)45(74)64-38-19-25-59-52(81)42(31(7)70)68-49(78)37(18-24-58)62-44(73)34(15-21-55)63-50(79)39(26-28(2)3)67-51(80)40(27-29(4)5)66-46(75)35(16-22-56)61-47(38)76;1-27(2)11-9-10-12-40(71)59-32(13-19-53)47(76)68-42(31(8)70)52(81)64-35(16-22-56)44(73)63-37-18-24-58-51(80)41(30(7)69)67-48(77)36(17-23-57)61-43(72)33(14-20-54)62-49(78)38(25-28(3)4)66-50(79)39(26-29(5)6)65-45(74)34(15-21-55)60-46(37)75/h28-40,42-43,70-71H,9-27,54-58H2,1-8H3,(H,59,81)(H,60,72)(H,61,76)(H,62,73)(H,63,79)(H,64,74)(H,65,82)(H,66,75)(H,67,80)(H,68,78)(H,69,77);27-39,41-42,69-70H,9-26,53-57H2,1-8H3,(H,58,80)(H,59,71)(H,60,75)(H,61,72)(H,62,78)(H,63,73)(H,64,81)(H,65,74)(H,66,79)(H,67,77)(H,68,76)/t30-,31+,32+,33-,34-,35-,36-,37-,38-,39-,40+,42-,43-;30-,31-,32+,33+,34+,35+,36+,37+,38+,39-,41+,42+/m01/s1
• InChI Key: OWZAYZNCFYMFRB-KGDMYXLVSA-N
• Isomeric SMILES: CC[C@H](C)CCCCC(=O)N[C@@H](CCN)C(=O)N[C@@H]([C@@H](C)O)C(=O)N[C@@H](CCN)C(=O)N[C@H]1CCNC(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@H](NC(=O)[C@@H](NC1=O)CCN)CC(C)C)CC(C)C)CCN)CCN)[C@@H](C)O.C[C@H]([C@H]1C(=O)NCC[C@@H](C(=O)N[C@H](C(=O)N[C@@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N1)CCN)CCN)CC(C)C)CC(C)C)CCN)NC(=O)[C@H](CCN)NC(=O)[C@H]([C@@H](C)O)NC(=O)[C@H](CCN)NC(=O)CCCCC(C)C)O
• Canonical SMILES: CCC(C)CCCCC(=O)NC(CCN)C(=O)NC(C(C)O)C(=O)NC(CCN)C(=O)NC1CCNC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC1=O)CCN)CC(C)C)CC(C)C)CCN)CCN)C(C)O.CC(C)CCCCC(=O)NC(CCN)C(=O)NC(C(C)O)C(=O)NC(CCN)C(=O)NC1CCNC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC1=O)CCN)CC(C)C)CC(C)C)CCN)CCN)C(C)O

Description

The compound N-[(2S)-4-amino-1-[[(2S,3R)-1-[[(2S)-4-amino-1-oxo-1-[[(3S,6S,9S,12S,15R,18S,21S)-6,9,18-tris(2-aminoethyl)-3-[(1R)-1-hydroxyethyl]-12,15-bis(2-methylpropyl)-2,5,8,11,14,17,20-heptaoxo-1,4,7,10,13,16,19-heptazacyclotricos-21-yl]amino]butan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-1-oxobutan-2-yl]-6-methylheptanamide;(6S)-N-[(2S)-4-amino-1-[[(2S,3R)-1-[[(2S)-4-amino-1-oxo-1-[[(3S,6S,9S,12S,15R,18S,21S)-6,9,18-tris(2-aminoethyl)-3-[(1R)-1-hydroxyethyl]-12,15-bis(2-methylpropyl)-2,5,8,11,14,17,20-heptaoxo-1,4,7,10,13,16,19-heptazacyclotricos-21-yl]amino]butan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-1-oxobutan-2-yl]-6-methyloctanamide is a structurally complex cyclic polypeptide. It belongs to the polymyxin class of antibiotics, specifically identified as Polymyxin E sulfate (synonym: Colistin sulfate), a last-resort antibiotic for multidrug-resistant Gram-negative infections . Its structure includes a heptazacyclotricosane macrocycle with multiple aminoethyl, hydroxyethyl, and isobutyl substituents, contributing to its amphipathic properties and bacterial membrane-disrupting activity.

Biological Activity

The compound N-[(2S)-4-amino-1-[[(2S,3R)-1-[[(2S)-4-amino-1-oxo-1-[[(3S,6S,9S,12S,15R,18S,21S)-6,9,18-tris(2-aminoethyl)-3-[(1R)-1-hydroxyethyl]-12,15-bis(2-methylpropyl)-2,5,8,11,14,17,20-heptaoxo-1,4,7,10,13,16,19-heptazacyclotricos-21-yl]amino]butan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-1-oxobutan-2-yl]-6-methylheptanamide is a complex peptide-like structure with significant biological activities. This article reviews its biological properties based on recent studies and findings.

Chemical Structure and Properties

This compound is characterized by a multi-functional structure that includes amino acid residues and oxo groups. The presence of multiple chiral centers enhances its potential interactions with biological targets.

Antimicrobial Properties

Research indicates that compounds similar to this one exhibit antimicrobial activity. For instance:

• Colistin , a known polymyxin antibiotic related to this compound's structure, demonstrates effectiveness against Gram-negative bacteria by disrupting bacterial cell membranes .
• The structural features of the compound suggest a potential for similar mechanisms of action in inhibiting bacterial growth.

Anticancer Activity

Studies have shown that derivatives of complex peptides can possess anticancer properties:

• Certain analogs have been reported to inhibit the proliferation of human cancer cell lines such as RPMI 8226 (multiple myeloma) by inducing apoptosis and reducing cell migration and invasion .
• The interactions at the proteasome chymotrypsin-like site highlight the potential for this compound to act as a proteasome inhibitor .

The biological activity of this compound may be attributed to several mechanisms:

• Enzyme Inhibition : Similar compounds have been shown to inhibit various enzymes involved in cancer progression and inflammation.
• Receptor Interaction : The compound's structure allows for binding to specific receptors involved in cellular signaling pathways.
• Oxidative Stress Modulation : Some studies suggest that modifications in the structure can enhance antioxidant properties .

Case Studies

Several case studies illustrate the biological effects of compounds structurally related to this one:

Study	Findings
Study on Colistin	Demonstrated significant antibacterial activity against multi-drug resistant strains .
Anticancer Activity	Showed reduced viability in RPMI 8226 cells with IC50 values indicating potent activity .
Proteasome Inhibition	Established interactions with key residues in the proteasome leading to enhanced anticancer effects .

Scientific Research Applications

Pharmacological Applications

Antimicrobial Activity : This compound has been studied for its antimicrobial properties. Research indicates that derivatives of similar structures can exhibit significant antibacterial activity against various pathogens. The presence of the heptazacyclotricos structure may enhance its interaction with bacterial membranes .

Cancer Treatment : Compounds with similar amino acid sequences have shown promise in cancer therapy. They may function as inhibitors of specific pathways involved in tumor growth. The potential for this compound to act on cancer cells is an area of active research .

Neuroprotective Effects : Some studies suggest that compounds with similar frameworks can provide neuroprotective benefits. This includes the ability to protect neurons from damage due to oxidative stress or inflammation .

Biochemical Applications

Enzyme Inhibition : The structural components of this compound allow it to interact with enzymes involved in metabolic pathways. It may serve as a potent inhibitor for enzymes that are overactive in certain diseases .

Drug Delivery Systems : The complex structure could be utilized in drug delivery mechanisms. Its ability to form stable complexes with drugs could enhance the bioavailability and efficacy of therapeutic agents .

Case Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial effects of a related compound on Staphylococcus aureus. Results showed a significant reduction in bacterial growth at concentrations as low as 10 µg/mL. This highlights the potential use of such compounds in treating infections caused by resistant strains.

Case Study 2: Cancer Cell Line Studies

In vitro studies using breast cancer cell lines demonstrated that compounds similar to N-[(2S)-4-amino...] inhibited cell proliferation by inducing apoptosis. The mechanism was linked to the activation of caspase pathways and modulation of cell cycle regulators.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparison

The compound shares core features with other polymyxins but exhibits distinct structural modifications that influence its pharmacological profile. Below is a comparative analysis with key analogs:

Feature	Polymyxin E (Colistin)	Polymyxin B	Colistimethate Sodium	Structural Analog ()
Fatty Acid Tail	6-methyloctanoyl or 6-methylheptanoyl	6-methyloctanoyl	Methanesulfonate derivative	Modified with benzyl and alternate methylpropyl groups
Amino Acid Sequence	Contains D-leucine in position 6	Contains D-phenylalanine in position 6	Same as Colistin but sulfonated	Substituted with benzyl and extended alkyl chains
Macrocycle Substitutents	3-[(1R)-1-hydroxyethyl], tris(2-aminoethyl) groups	Similar but lacks hydroxyethyl modification	Hydrophilic sulfonate groups	Retains hydroxyethyl but alters aminoethyl placement
Charge	Cationic (+5) at physiological pH	Cationic (+5)	Less cationic due to sulfonation	Likely cationic, with altered charge distribution

Physicochemical Properties

Property	Polymyxin E	Polymyxin B	Colistimethate Sodium
Solubility (H₂O)	50–100 mg/mL	30–50 mg/mL	>200 mg/mL
LogP	-3.5	-3.2	-4.8
Stability (pH 7.4)	Stable for 24 hours	Stable	Degrades to Colistin

Research Findings and Key Studies

Structural-Activity Relationship (SAR): The tris(2-aminoethyl) groups in Polymyxin E enhance binding to lipid A compared to analogs with fewer cationic groups . Substitution of 2-methylpropyl with benzyl (as in ) reduces hemolytic activity but compromises antimicrobial potency .

Clinical Efficacy :

• A 2020 meta-analysis found Polymyxin E (Colistin) to have a 65% clinical success rate in ventilator-associated pneumonia, comparable to Polymyxin B (63%) but with fewer renal adverse events .

Similarity Coefficients :

• Chemoinformatic analysis using Tanimoto coefficients () indicates a 78% structural similarity between Polymyxin E and B, primarily due to conserved macrocyclic regions. The analog in shows 62% similarity, reflecting its divergent substitutions .